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Introduction

Caprylyl methicone, a silicone-based polymer, is a widely utilized ingredient in the cosmetics
and personal care industry. Its desirable properties, such as providing a light, silky feel and
enhancing spreadability, have led to its incorporation into a vast array of products. This
technical guide provides an in-depth analysis of the toxicological and safety profile of caprylyl
methicone, drawing from peer-reviewed studies and regulatory assessments. The information
is presented to aid researchers, scientists, and drug development professionals in
understanding its safety profile for formulation and development purposes.

Chemical and Physical Properties

Caprylyl methicone is a clear, colorless, and low-viscosity fluid.[1][2] It is an alkyl-modified
trisiloxane, and its structure imparts unique solubility characteristics, allowing for compatibility
with a range of cosmetic ingredients.[3]

Toxicological Assessment

The safety of caprylyl methicone has been evaluated through a series of toxicological studies,
primarily focusing on acute toxicity, skin and eye irritation, sensitization, and genotoxicity. The
Cosmetic Ingredient Review (CIR) Expert Panel has assessed the available data and
concluded that caprylyl methicone is safe as used in cosmetic products.[1][4]
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Acute Toxicity

Studies on the acute toxicity of caprylyl methicone indicate a very low order of toxicity by oral
and dermal routes.

Table 1: Acute Toxicity of Caprylyl Methicone

Test Species Route Dose Result Reference
LD50 > 2000
mg/kg bw. No
Acute Oral ) 2000 mg/kg signs of
o Rat (Wistar) Gavage ] [5][6]
Toxicity bw systemic

toxicity were

observed.

LD50 > 2000
mg/kg bw. No
mortality or
Acute Dermal ) 2000 mg/kg )
o Rat (Wistar) Dermal signs of [4115]
Toxicity bw )
systemic
toxicity were

observed.

Three female Wistar rats were administered a single dose of 2000 mg/kg body weight of
caprylyl methicone via gavage.[6] The animals were observed for signs of systemic toxicity
over a 14-day period.[6] Body weight was monitored, and a gross necropsy was performed at
the end of the study.[6]

Undiluted caprylyl methicone was applied to the shaved backs of 5 male and 5 female Wistar
rats at a dose of 2000 mg/kg body weight.[5] The application site, covering approximately 10%
of the back, was covered with an occlusive dressing for 24 hours.[5] Following the exposure
period, the test sites were rinsed with water, and the animals were observed daily for 14 days
before necropsy.[5]

Skin Irritation and Sensitization

Caprylyl methicone is considered to be non-irritating and non-sensitizing to the skin.
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Table 2: Skin Irritation and Sensitization of Caprylyl Methicone

Test Species Concentration Result Reference
) o ) Non-irritating. No
Skin Irritation Rabbit (New ) o
) Neat signs of irritation [51[7118]
(OECD TG 404) Zealand White)
were observed.
Skin 100%
Sensitization ) ) (Induction), N
Guinea Pig Not a sensitizer. [5]
(Buehler Test, 0.75%
OECD TG 406) (Challenge)
) Not a sensitizer.
Skin
o No dermal
Sensitization _
_ _ _ _ reactions were
(Guinea Pig Guinea Pig 5% [5]

Maximization
Test)

seen in the test
or control

groups.

A 0.5 ml volume of neat caprylyl methicone was applied to a 25 cm? patch of closely shaven

skin on three female New Zealand white rabbits.[5][8] The application was made under semi-

occlusion for 4 hours.[5][8] After patch removal, the exposure sites were washed with water

and scored for erythema and edema using the Draize scale for up to 72 hours.[5][7][8]

During the induction phase, 20 male guinea pigs were patched with 100% caprylyl methicone

in acetone once a week for three weeks, using 6-hour occlusive patches.[5] Following a two-

week rest period, a single challenge application of 0.75% caprylyl methicone in acetone was

applied for 6 hours with an occlusive dressing.[5]
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Buehler Test Experimental Workflow

Ocular Irritation

Studies have shown that caprylyl methicone is minimally irritating to the eyes.

Table 3: Ocular Irritation of Caprylyl Methicone

Test Species Concentration Result Reference

Ocular Irritation Rabbit (New

] 1ml Non-irritating. [5]
(OECD TG 405) Zealand White)

Three female New Zealand white rabbits were treated with 0.1 ml of caprylyl methicone in one
eye for 24 hours, with the other eye serving as a control.[5] The treated eyes were thoroughly
washed with saline after 24 hours and were examined at 1, 24, 48, and 72 hours post-
application.[5]

Untreated
Control Eye

Instill 0.1 ml of
Caprylyl Methicone [—>| 24-hour Exposure [—®*{ Rinse with Saline [—
into one eye
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Ocular Irritation Test Workflow

Genotoxicity

Caprylyl methicone has been found to be non-genotoxic in bacterial reverse mutation assays.

Table 4: Genotoxicity of Caprylyl Methicone
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Test System Concentration Result Reference
) Salmonella
Bacterial o
typhimurium Up to 5 mg/plate
Reverse ] ] ]
) strains TA97a, (with and without )
Mutation Assay ] Non-mutagenic [5]
TA98, TA100, metabolic
(Ames Test, o
TA102, and activation)

OECD TG 471)
TA1535

Salmonella typhimurium strains TA97a, TA98, TA100, TA102, and TA1535 were tested with up
to 5 mg/plate of caprylyl methicone in ethanol, both with and without metabolic activation (S9
mix).[5]

Reproductive and Developmental Toxicity

No adverse effects on fertility, maternal toxicity, or fetal development were observed in a
reproductive and developmental toxicity study.

Table 5: Reproductive and Developmental Toxicity of Caprylyl Methicone

Test Species Route Dose Result Reference
NOAEL >
1000 mg/kg

Reproductive/ bw/day for

Rat (Crl:WiI Up to 1000
Development Gavage maternal [41051[7]
o (Han)) mg/kg bw/day o
al Toxicity toxicity and

development

al effects.

Groups of 10 male and 10 female Crl:WI (Han) rats were dosed with 0, 100, 300, or 1000
mg/kg bw/day of caprylyl methicone in corn oil by gavage for 28 days.[4] The animals were co-
housed for mating after a minimum of 14 days of exposure.[4][5] Fertility, conception
parameters, maternal health, and fetal development were evaluated.[4][5][7]
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Absorption, Distribution, Metabolism, and Excretion
(ADME)

Due to its molecular size and low water solubility, significant dermal absorption of caprylyl
methicone is not expected.[5][9] An estimated blood:air partition coefficient suggests that
systemic circulation of caprylyl methicone following inhalation is unlikely.[5] The soluble fraction
of caprylyl methicone in the blood is predicted to be significantly less than 1%, indicating a
minimal likelihood of excretion as water-soluble metabolites in urine.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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